Cas no 852877-59-9 ((3-Cyclopropylphenyl)methanamine)

(3-Cyclopropylphenyl)methanamine is a versatile aromatic amine featuring a cyclopropyl substituent at the meta position of the phenyl ring. This structural motif imparts unique steric and electronic properties, making it valuable in medicinal chemistry and organic synthesis. The cyclopropyl group enhances metabolic stability and influences binding interactions in bioactive molecules, while the primary amine functionality allows for further derivatization via amidation, reductive amination, or other coupling reactions. Its rigid, lipophilic character is advantageous in designing compounds with improved pharmacokinetic profiles. The compound is typically used as an intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials, offering a balance of reactivity and stability for targeted applications.
(3-Cyclopropylphenyl)methanamine structure
852877-59-9 structure
Product Name:(3-Cyclopropylphenyl)methanamine
CAS No:852877-59-9
MF:C10H13N
MW:147.216922521591
MDL:MFCD11109723
CID:69012
PubChem ID:53400850
Update Time:2025-05-21

(3-Cyclopropylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Cyclopropylphenyl)methanamine
    • 3-Cyclopropylbenzenemethanamine
    • (3-CYCLOPROPYLBENZYL)AMINE
    • EN300-1221117
    • 3-Cyclopropylbenzylamine
    • DS-18439
    • 3-Cyclopropyl-benzylamine
    • AKOS011779191
    • 1-(3-Cyclopropylphenyl)methanamine
    • MFCD11109723
    • KKROKOWBIBXNKW-UHFFFAOYSA-N
    • DTXSID80694688
    • SB75484
    • 852877-59-9
    • SCHEMBL3176710
    • Benzenemethanamine, 3-cyclopropyl-
    • FT-0689690
    • CS-0370485
    • F2167-4841
    • O10081
    • MDL: MFCD11109723
    • Inchi: 1S/C10H13N/c11-7-8-2-1-3-10(6-8)9-4-5-9/h1-3,6,9H,4-5,7,11H2
    • InChI Key: KKROKOWBIBXNKW-UHFFFAOYSA-N
    • SMILES: NCC1=CC=CC(=C1)C1CC1

Computed Properties

  • Exact Mass: 147.105
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.071
  • Boiling Point: 256ºC
  • Flash Point: 114ºC
  • Refractive Index: 1.595

(3-Cyclopropylphenyl)methanamine Security Information

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(3-Cyclopropylphenyl)methanamine Suppliers

Amadis Chemical Company Limited
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(CAS:852877-59-9)(3-Cyclopropylphenyl)methanamine
Order Number:A10228
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:28
Price ($):219.0/766.0
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Additional information on (3-Cyclopropylphenyl)methanamine

(3-Cyclopropylphenyl)methanamine: A Comprehensive Overview

Introduction to (3-Cyclopropylphenyl)methanamine

CAS No. 852877-59-9, commonly referred to as (3-Cyclopropylphenyl)methanamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring, further linked to an amine group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of (3-Cyclopropylphenyl)methanamine in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has made it a valuable tool in medicinal chemistry. Researchers have explored its potential as a lead compound for treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

Structural Features and Synthesis

The structure of (3-Cyclopropylphenyl)methanamine is defined by its cyclopropyl group, which introduces strain and reactivity into the molecule. This strain can be harnessed in synthetic processes to create reactive intermediates, facilitating the construction of complex molecules. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclopropanation techniques.

Recent advancements in catalytic methods have enabled more efficient syntheses of (3-Cyclopropylphenyl)methanamine. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These methods are not only environmentally friendly but also scalable for industrial production.

Biological Activity and Applications

One of the most promising aspects of (3-Cyclopropylphenyl)methanamine is its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis. Additionally, its ability to modulate neurotransmitter systems suggests its utility in neuropharmacology.

In the field of oncology, (3-Cyclopropylphenyl)methanamine has shown selective cytotoxicity against cancer cells. Preclinical trials have indicated that it can inhibit tumor growth without significantly affecting healthy cells, highlighting its potential as an anticancer agent.

Moreover, (3-Cyclopropylphenyl)methanamine has been explored for its role in drug delivery systems. Its structural features allow for the conjugation with other molecules, enhancing drug solubility and bioavailability. This property is particularly valuable in developing targeted therapies for diseases with poor treatment options.

Future Directions and Research Prospects

The future of (3-Cyclopropylphenyl)methanamine lies in further exploration of its therapeutic potential and optimization of its properties for clinical use. Ongoing research is focused on understanding its mechanism of action at the molecular level, which will provide insights into its efficacy and safety profiles.

Collaborative efforts between academia and industry are expected to accelerate the development of this compound into marketable drugs. The integration of computational chemistry techniques with experimental studies will likely uncover new applications and improve existing ones.

In conclusion, (3-Cyclopropylphenyl)methanamine (CAS No. 852877-59-9) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with promising biological activities, positions it as a key player in advancing medical science and therapeutic development.

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Amadis Chemical Company Limited
(CAS:852877-59-9)(3-Cyclopropylphenyl)methanamine
A10228
Purity:99%/99%
Quantity:1g/5g
Price ($):219.0/766.0
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